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Compound of Interest

Compound Name: Nitroxoline

Cat. No.: B368727 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Nitroxoline in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure a safe working environment and minimize exposure risks.

Hazard Identification and Safety Summary
Nitroxoline is a chemical compound that requires careful handling due to its potential health

hazards. Safety data sheets (SDS) classify Nitroxoline as toxic and an irritant.[1][2]

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][2]

Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2]

GHS Hazard Pictograms:

GHS06 (Skull and crossbones): Indicates acute toxicity (fatal or toxic).[1]

GHS07 (Exclamation mark): Indicates potential for skin and eye irritation, skin sensitization,

respiratory tract irritation, or acute toxicity (harmful).[1]

NFPA 704 Diamond:
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Category Rating Description

Health (Blue) 3

Intense or continued but not

chronic exposure could cause

temporary incapacitation or

possible residual injury.[3]

Flammability (Red) 1

Materials that require

considerable preheating before

ignition and combustion can

occur.[3]

Instability (Yellow) 0

Normally stable, even under

fire exposure conditions, and is

not reactive with water.[3]

Special (White) No special hazards.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure when handling Nitroxoline. All

PPE should be inspected prior to use and properly removed and disposed of after handling the

compound.[3][4]
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PPE Category Specifications Rationale

Hand Protection

- Chemically resistant,

impermeable gloves (e.g.,

Nitrile, Neoprene).[4]- Gloves

must meet standards such as

EN 374.[3]

To prevent skin contact, as

Nitroxoline is toxic upon

dermal absorption.[1]

Eye & Face Protection

- Safety glasses with side

shields.- Chemical safety

goggles or a face shield where

splashing is possible.[3][5]

To protect against eye irritation

from dust particles or splashes.

[2]

Body Protection

- A disposable gown or a clean

lab coat.[4]- Polyethylene-

coated polypropylene or other

laminate materials are

recommended.[4]

To prevent contamination of

personal clothing and

subsequent skin contact.[5]

Respiratory Protection

- Use in a well-ventilated area

or under a chemical fume

hood.[2][3]- If dust formation is

unavoidable, use a NIOSH-

approved respirator.[3]

To prevent inhalation, as the

compound is toxic and may

cause respiratory irritation.[1]

[2]

Operational and Handling Plan
A systematic approach to handling Nitroxoline from receipt to disposal is critical for safety.

Step 1: Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE during inspection.

Storage: Keep the container tightly sealed.[2][3] Store in a cool, dry, and well-ventilated area

away from incompatible materials like strong oxidizing agents.[3][5] The recommended

storage temperature for the powder is -20°C.[2][6] The area should be secured and

accessible only to authorized personnel.[2]
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Step 2: Preparation and Use

Work Area: All work with solid Nitroxoline should be conducted in a designated area, such

as a chemical fume hood, to minimize dust inhalation.[3]

Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.

[3] Use dedicated equipment (spatulas, weighing paper) and decontaminate it after use.

Hygiene: Wash hands thoroughly with soap and water immediately after handling.[2] Do not

eat, drink, or smoke in the laboratory area.[2]

Step 3: Spill Management

In the event of a spill, follow the established emergency procedure. Evacuate the area and

ensure it is well-ventilated.[3]

Wear full PPE, including respiratory protection, before attempting to clean up.[2]

Contain the spill and prevent it from entering drains.[3]

For solid spills, carefully sweep or scoop the material into a suitable, labeled container for

disposal without creating dust.[3]

Clean the spill area with an appropriate solvent and then wash with soap and water.

Step 4: Disposal

Waste Nitroxoline: Dispose of unused or waste Nitroxoline as hazardous chemical waste.

Do not dispose of it in the regular trash or down the drain.[5]

Contaminated Materials: All disposable PPE, weighing papers, and other materials

contaminated with Nitroxoline should be placed in a sealed, labeled hazardous waste

container.[3]

Disposal Method: The best practice is to use a licensed professional waste disposal service.

[7][8] If not available, mix the waste with an inert material like cat litter or sand, place it in a

sealed plastic bag, and dispose of it in the trash, following local regulations.[8][9]
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Emergency Procedures: First Aid
Immediate action is crucial in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[3][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin thoroughly with soap and

plenty of water. Seek immediate medical

attention.[1][3]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][5]

Ingestion

DO NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[1][5]

Nitroxoline Properties
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Property Value

Molecular Formula C₉H₆N₂O₃[10]

Molecular Weight 190.16 g/mol [10]

Appearance Beige powder solid[5]

Melting Point 181-183°C[2]

Boiling Point 419°C at 760 mmHg[2]

Solubility in DMSO 38 - 65 mg/mL[6][11]

Storage Temperature -20°C (powder)[2][6]

Mandatory Visualization
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Workflow for Handling a Nitroxoline Spill

Spill Occurs

1. Evacuate & Secure Area
Inform Supervisor

2. Don Full PPE
(Gloves, Gown, Goggles,

Respirator)

3. Contain the Spill
(Use absorbent for liquids,

cover solids)

4. Clean Up Spill
(Sweep solid, absorb liquid)

5. Decontaminate Area
(Wipe with appropriate solvent)

6. Dispose of Waste
(Place in sealed, labeled

hazardous waste container)

7. Remove PPE Safely
& Wash Hands

Incident Reported
& Documented

Click to download full resolution via product page

Caption: Procedural workflow for responding to a Nitroxoline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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